N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]pent-4-enamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]pent-4-enamide
• InChI: InChI=1S/C15H17NO3S/c1-2-3-6-15(18)16-10-11(17)12-7-8-13(19-12)14-5-4-9-20-14/h2,4-5,7-9,11,17H,1,3,6,10H2,(H,16,18)
• InChI Key: RNVJHUHKVAWSES-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NCC(C1=CC=C(O1)C2=CC=CS2)O
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• CAS No.: 2319638-81-6

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Scientific Research Applications

Antibacterial and Antifungal Applications

Enaminones and thioamides have been studied for their antibacterial and antifungal properties. For instance, novel enaminones have shown mild antibacterial activity against various strains, indicating a potential for further exploration in antibacterial drug design (Cindrić et al., 2018). Similarly, certain thioamide derivatives have demonstrated effectiveness against bacterial and fungal pathogens, suggesting their utility in developing new antimicrobial agents (Altundas et al., 2010).

Antinociceptive Activity

Research into N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides has unveiled their antinociceptive properties, which could be valuable in pain management strategies (Shipilovskikh et al., 2020).

Synthesis of Fluorescent Dyes

Thioamides have been used as building blocks in the synthesis of fluorescent dyes, indicating their role in the development of materials with potential applications in sensing, imaging, and optical devices (Witalewska et al., 2019).

Synthesis of Heterocycles

The reactivity of thioamide derivatives has been harnessed for the synthesis of heterocycles, a class of compounds with wide-ranging applications in pharmaceuticals and materials science (Axelrod, 1973).

Anticancer Drug Design

Analogues of phosphoric triamides, related to the structural motif of enaminones and thioamides, have been investigated for their potential in anticancer drug design, showcasing the versatility of these compounds in medicinal chemistry (Sosnovsky et al., 1986).